5-Hydroxy-1-(prop-2-yn-1-yl)piperidin-2-one

• IUPAC Name: 5-hydroxy-1-prop-2-ynylpiperidin-2-one
• InChI: InChI=1S/C8H11NO2/c1-2-5-9-6-7(10)3-4-8(9)11/h1,7,10H,3-6H2
• InChI Key: LRXHQKLPMUTJOP-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CC(CCC1=O)O
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• CAS No.: 2219371-67-0

Description

5-Hydroxy-1-(prop-2-yn-1-yl)piperidin-2-one is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.181. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biocatalytic Applications

5-Hydroxy-1-prop-2-ynylpiperidin-2-one serves as a versatile building block in the synthesis of potentially biologically active compounds. A noteworthy application is its use in enantioselective biocatalytic processes for synthesizing N,N-acetals and N-alkylated derivatives. This process involves (S)-hydroxynitrile lyase-mediated cyanohydrin formation followed by hydrogenation, showcasing an innovative reductive amination of the nitrile group. This methodology opens up new avenues for the preparation of compounds with potential biological activity, indicating the compound's significance in medicinal chemistry research (Vink et al., 2003).

Role in Antidepressant Drug Development

The compound has been indirectly associated with research on antidepressants beyond selective serotonin reuptake inhibitors (SSRIs). Research on 1-aryloxy-3-piperidinylpropan-2-ols, which possess dual 5-HT1A receptor antagonism and SSRI activities, highlights the exploration of new therapeutic agents in this domain. Although not directly mentioned, the structural relation suggests a potential interest in similar compounds for developing new antidepressants that target serotonin pathways more effectively (Takeuchi et al., 2003).

Advances in Metal-Organic Frameworks (MOFs)

In materials science, the derivative of 5-Hydroxy-1-prop-2-ynylpiperidin-2-one has been used to synthesize metal-organic polyhedra with hydrophobic outer surfaces and hydrophilic inner cores. This property facilitates the transformation of polyhedra into two-dimensional metal-organic frameworks (MOFs) in aqueous media. Such transformations are crucial for the gradual release of entrapped molecules, including drugs, demonstrating the compound's utility in drug delivery systems (Mallick et al., 2013).

Safety and Hazards

The safety information for 5-Hydroxy-1-prop-2-ynylpiperidin-2-one indicates that it has several hazard statements: H302, H315, H319, H335. These codes correspond to specific hazards related to harmful ingestion, skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other skin areas thoroughly after handling.